Cas no 31191-43-2 (Benzene,1-(3-bromopropoxy)-3-nitro-)

• Product Name: Benzene,1-(3-bromopropoxy)-3-nitro-
• CAS No: 31191-43-2
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 317250
• PubChem ID: 7172301
• Update Time: 2025-04-19

Benzene,1-(3-bromopropoxy)-3-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(3-bromopropoxy)-3-nitro-
• 1-(3-bromopropoxy)-3-nitrobenzene
• 3-bromopropyl 3-nitrophenyl ether
• 31191-43-2
• 3-(3-nitrophenoxy)propyl bromide
• SCHEMBL3720227
• PMAHGRZCIBFEOX-UHFFFAOYSA-N
• CS-0363506
• 3-(3-nitrophenoxy)propylbromide
• 3-(3-bromopropoxy)-nitrobenzene
• A50689
• DTXSID30428293

• Inchi： 1S/C9H10BrNO3/c10-5-2-6-14-9-4-1-3-8(7-9)11(12)13/h1,3-4,7H,2,5-6H2
• InChI Key： PMAHGRZCIBFEOX-UHFFFAOYSA-N
• SMILES： BrCCCOC1C=CC=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 258.9844
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 52.37